Gadodiamide (Omniscan)

• Molecular Formula: C16H31GdN5O9
• Molecular Weight: 594.69 g/mol
• InChI: InChI=1S/C16H29N5O8.Gd.H2O/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);;1H2
• InChIKey: UOYVVCVWMMGFHR-UHFFFAOYSA-N

Gadodiamide (Omniscan): Linear Non-Ionic GBCA Profile

Gadodiamide (Omniscan, GE Healthcare) is a linear, non-ionic gadolinium-based contrast agent (GBCA) formulated as a 0.5 mol/L aqueous solution containing 287 mg/mL gadodiamide and 12 mg/mL caldiamide sodium as excess chelate [1]. First approved by the U.S. FDA in 1993, it was the inaugural non-ionic GBCA to enter clinical use [2]. Its design principle—replacing carboxylate donor groups with methylamide groups—yields markedly lower osmolality (789 mOsm/kg at 37°C) compared to ionic linear counterparts, but this comes at the cost of substantially reduced thermodynamic and kinetic stability relative to macrocyclic agents [3]. This inherent stability trade-off is the pivotal feature that must inform any scientific selection or procurement decision involving gadodiamide.

Class

Linear non-ionic GBCA reference standard for stability and retention research

Osmolality

Low osmolality supports dynamic bolus protocols in perfusion and angiography research

Comparator

Established benchmark for linear vs. macrocyclic comparative studies, including brain deposition models

• [1] DailyMed. OMNISCAN (gadodiamide) Injection for Intravenous Use – Full Prescribing Information. U.S. National Library of Medicine, 2024. View Source
• [2] DrugBank. Gadodiamide – Drug Entry. Accessed 2026. View Source
• [3] Morcos SK. Extracellular gadolinium contrast agents: differences in stability. Eur J Radiol. 2008;66(2):175-179. View Source

Gadodiamide (Omniscan) Non-Interchangeability

The five clinically approved extracellular GBCA classes share the same gadolinium ion but differ fundamentally in chelate architecture (linear vs. macrocyclic), ionicity (ionic vs. non-ionic), and formulation strategy (excess ligand burden), each of which independently governs in vivo dechelation propensity, tissue gadolinium retention, and clinical safety profiles [1]. Gadodiamide sits at the extreme low-stability end of this spectrum with a conditional stability constant (log Kcond at pH 7.4) of 14.9, compared to 19.3 for gadoterate meglumine, and a dissociation half-life of <5 seconds under acidic conditions versus 4 days for gadoterate [2]. These are not marginal differences in degree; they represent categorical differences in kinetic inertness that produce order-of-magnitude disparities in long-term brain and bone gadolinium deposition, and a documented divergence in nephrogenic systemic fibrosis (NSF) case counts, with gadodiamide linked to the largest number of NSF cases among all GBCAs [3]. Generic substitution between GBCAs without accounting for these stability-based parameters therefore entails materially different risk-benefit calculus.

Macrocyclic GBCAs (e.g., gadoterate)

Higher thermodynamic and kinetic stability; replacement may shift Gd release and tissue retention profiles in preclinical models

Other linear non-ionic agents (e.g., gadoversetamide)

Excess ligand content differs (5% vs. 10%); dechelation risk and in vivo Gd burden are formulation-dependent and may not transfer

Ionic linear GBCAs (e.g., gadopentetate)

Substantially higher osmolality alters acute hemodynamic tolerance; observed cardiodepression at high doses may not reproduce with non-ionic agents

• [1] Morcos SK. Extracellular gadolinium contrast agents: differences in stability. Eur J Radiol. 2008;66(2):175-179. View Source
• [2] Wahsner J et al. Chemistry of MRI Contrast Agents: Current Challenges and New Frontiers. Chem Rev. 2019;119(2):957-1057; Table 1 in: Chehabeddine L et al. Crit Rev Toxicol. 2019. View Source
• [3] Penfield JG, Reilly RF. Nephrogenic systemic fibrosis risk: is there a difference between gadolinium-based contrast agents? Semin Dial. 2008;21(2):129-134. View Source

Gadodiamide (Omniscan) Comparative Evidence

Thermodynamic Stability vs. Macrocyclic Agents

Gadodiamide exhibits the lowest conditional thermodynamic stability (log Kcond at pH 7.4) among all clinically approved extracellular GBCAs, at 14.9, compared with 19.3 for gadoterate meglumine (Dotarem), 17.1 for gadoteridol (ProHance), and 14.7 for gadobutrol (Gadovist) [1]. The thermodynamic stability constant (log Ktherm) for gadodiamide is 16.9, versus 25.8 for gadoterate and 23.8 for gadoteridol [1]. This ~4.4 log-unit difference in Kcond translates to a >10,000-fold difference in the equilibrium concentration of free Gd³⁺ ions under physiological conditions, directly predicting the higher propensity for in vivo dechelation and transmetallation [2].

Conditional Stability

Head-to-head

log Kcond 14.9 (Omniscan) vs 19.3 (gadoterate) at pH 7.4 — >10,000-fold higher equilibrium free Gd³⁺

Defines differential in vitro dechelation propensity; supports head-to-head stability research

Potentiometric data; compiled from EMA and published literature

Evidence Dimension	Conditional thermodynamic stability (log Kcond at pH 7.4)
Target Compound Data	14.9 (log Ktherm: 16.9)
Comparator Or Baseline	Gadoterate meglumine: 19.3 (log Ktherm: 25.8); Gadoteridol: 17.1 (log Ktherm: 23.8); Gadobutrol: 14.7 (log Ktherm: 21.8)
Quantified Difference	Δ = 4.4 log units vs. gadoterate (representing >10,000-fold difference in equilibrium free Gd³⁺ concentration); Δ = 2.2 log units vs. gadoteridol
Conditions	pH 7.4, potentiometric determination, compiled from EMA regulatory data and published literature [1]

Why This Matters

This ~4.4 log-unit deficit in conditional stability is the primary molecular driver behind gadodiamide's higher NSF case association and greater brain gadolinium retention; procurement decisions must weigh this against the lower osmolality advantage.

• [1] Chehabeddine L et al. Cumulative administrations of gadolinium-based contrast agents: risks of accumulation and toxicity of linear vs macrocyclic agents. Crit Rev Toxicol. 2019; Table 1 (adapted from Port et al. 2008; Rohrer et al. 2005; Robic et al. 2019). View Source
• [2] Morcos SK. Extracellular gadolinium contrast agents: differences in stability. Eur J Radiol. 2008;66(2):175-179. View Source

Kinetic Stability vs. Macrocyclic Agents

Under standardized acidic conditions (HCl, pH 1.2, 37°C) that simulate the transmetallation environment, gadodiamide dissociates with a half-life of less than 5 seconds, compared to 4 hours for gadoteridol, 18 hours for gadobutrol, and approximately 4 days for gadoterate meglumine [1]. The observed dissociation constant (Kobs) for gadodiamide is 12.7 s⁻¹, which is approximately 50,000-fold faster than that of gadoteridol (0.00026 s⁻¹) and over 450,000-fold faster than that of gadobutrol (0.000028 s⁻¹) [2]. This extreme kinetic lability means gadodiamide releases free Gd³⁺ almost instantaneously upon encountering acidic or zinc-rich environments in vivo.

Dissociation Kinetics

Head-to-head

t₁/₂ <5 s (Omniscan) vs ~4 days (gadoterate); up to 450,000-fold faster dissociation at pH 1.2, 37°C

Models rapid transmetallation; critical for acidic challenge and metal-exchange studies

Standardized HCl conditions; EMA and regulatory kinetic data

Evidence Dimension	Kinetic stability: dissociation half-life under acidic transmetallation conditions
Target Compound Data	<5 seconds (Kobs = 12.7 s⁻¹)
Comparator Or Baseline	Gadoterate meglumine: ~4 days; Gadobutrol: 18 hours; Gadoteridol: 4 hours; Gadopentetate dimeglumine: <5 seconds
Quantified Difference	Half-life difference: >69,000-fold vs. gadoterate; >12,000-fold vs. gadobutrol; >2,800-fold vs. gadoteridol
Conditions	HCl, pH 1.2, 37°C; data from EMA regulatory assessments and Port et al. 2008 [1][2]

Why This Matters

The near-instantaneous dissociation kinetics directly predict gadodiamide's in vivo dechelation behavior and explain its outlier status in NSF epidemiology; this metric is a critical specification for any risk-stratified procurement protocol.

• [1] Lohrke J et al. 25 Years of Contrast-Enhanced MRI: Developments, Current Challenges, and Future Perspectives. Adv Ther. 2016; Table 1; citing EMA regulatory data and Port et al. Biometals 2008. View Source
• [2] van der Molen AJ. Nephrogenic systemic fibrosis and gadolinium-based contrast agents: comprehensive review. Chapter in: Thomsen HS, Webb JAW (eds). Contrast Media: Safety Issues and ESUR Guidelines. Springer; 2014. Table 4. View Source

Excess Free Ligand vs. Gadoversetamide

Among the two closely related non-ionic linear GBCAs—gadodiamide (Omniscan) and gadoversetamide (OptiMARK)—the principal substantive formulation difference is the amount of excess free ligand added to the commercial product: gadodiamide is formulated with 5% excess ligand (12 mg/mL caldiamide sodium), whereas gadoversetamide contains 10% excess ligand (28.4 mg/mL) [1][2]. The two agents share near-identical thermodynamic stability (log Ktherm ~16.8-16.9) and molecular structure (DTPA-bis-amide backbone), yet in a controlled rat study (42 Hannover Wistar rats, 20-day daily IV dosing), formulations containing 0% excess ligand produced the most severe skin lesions and highest tissue gadolinium concentrations, while 5% and 10% excess ligand formulations exhibited an inverse correlation between excess ligand amount and gadolinium tissue deposition [3]. This demonstrates that excess ligand quantity is a pharmacologically meaningful variable modulating in vivo Gd release—not merely a manufacturing artifact.

Excess Ligand

Head-to-head

5% caldiamide sodium (Omniscan) vs 10% (OptiMARK); 0% excess ligand caused worst skin lesions in rat model

Formulation-specific variable modulating in vivo Gd release; not an intrinsic stability surrogate

Rat study: 20 daily IV doses; inverse correlation between excess ligand and tissue Gd

Evidence Dimension	Excess free ligand concentration in commercial formulation
Target Compound Data	5% excess ligand (12 mg/mL caldiamide sodium)
Comparator Or Baseline	Gadoversetamide (OptiMARK): 10% excess ligand (28.4 mg/mL); Gadoterate meglumine: 0% excess ligand; Gadopentetate dimeglumine: 0.1% (0.4 mg/mL)
Quantified Difference	2.4-fold less excess ligand than gadoversetamide (12 vs. 28.4 mg/mL); 30-fold more than gadoterate meglumine (0 mg/mL excess ligand, reflecting macrocyclic intrinsic stability)
Conditions	Commercial formulation specification; excess ligand measured as caldiamide sodium concentration in Omniscan finished product [1][2]

Why This Matters

The 5% excess ligand in gadodiamide is neither uniformly applied across linear GBCAs nor a substitute for intrinsic chelate stability; procurement specifications should recognize that the excess ligand requirement is a direct consequence of low intrinsic stability, not an independent safety feature.

• [1] Semelka RC, Prybylski JP, Ramalho M. Influence of excess ligand on Nephrogenic Systemic Fibrosis associated with nonionic, linear gadolinium-based contrast agents. Magn Reson Imaging. 2019;57:133-138. View Source
• [2] Kuo PH. Gadolinium-containing MRI contrast agents: important variations on a theme for NSF. J Am Coll Radiol. 2008;5(1):29-35. Table 1. View Source
• [3] Sieber MA, Pietsch H, Walter J, et al. Gadolinium-based contrast agents and their potential role in the pathogenesis of nephrogenic systemic fibrosis: The role of excess ligand. J Magn Reson Imaging. 2008;27(5):955-962. View Source

Acute Tolerance vs. Gadopentetate Dimeglumine

Gadodiamide (Omniscan) has an osmolality of 789 mOsm/kg at 37°C at its marketed concentration of 0.5 mol/L, which is 2.5-fold lower than the 1,960 mOsm/kg of gadopentetate dimeglumine (Magnevist), the most widely used ionic linear GBCA [1]. This osmolality difference translates into measurable acute safety margins: the intravenous LD50 of gadodiamide in mice is 14.8 mmol/kg, compared to 6-7 mmol/kg for gadopentetate dimeglumine—a >2-fold improvement [2]. In a head-to-head anesthetized dog study, gadodiamide injection at doses of 0.3 and 1.5 mmol/kg caused no observable cardiovascular effects, whereas equivalent high doses of gadopentetate dimeglumine produced statistically significant (P < 0.05) decreases in left ventricular and systemic blood pressure and significant depression of left ventricular contractility [3]. A separate canine hemodynamic study confirmed that at doses of 1.0 and 1.5 mmol/kg, hemodynamic alterations after gadodiamide were of significantly smaller magnitude and shorter duration than those after gadopentetate dimeglumine [4].

Acute CV Tolerance

Head-to-head

Osmolality 789 vs 1,960 mOsm/kg; LD50 14.8 vs 6–7 mmol/kg; no significant cardiodepression vs significant (P<0.05) in dogs

Lower osmolality translates to reduced acute hemodynamic perturbation in animal models

Anesthetized open-chest dog model; doses up to 1.5 mmol/kg

Evidence Dimension	Osmolality and acute cardiovascular tolerance
Target Compound Data	789 mOsm/kg; LD50 = 14.8 mmol/kg (mouse, IV); no significant cardiovascular changes at 0.3 or 1.5 mmol/kg in dogs
Comparator Or Baseline	Gadopentetate dimeglumine: 1,960 mOsm/kg; LD50 = 6-7 mmol/kg (mouse, IV); significant hypotension and decreased contractility at 1.5 mmol/kg in dogs (P < 0.05)
Quantified Difference	2.5-fold lower osmolality; 2.1-2.5-fold higher LD50; categorical difference in hemodynamic perturbation (none vs. significant cardiodepression)
Conditions	Osmolality measured at 37°C at 0.5 mol/L; LD50 in mice; cardiovascular parameters measured in anesthetized, open-chest dogs (n=8-12 per group) [1][2][3][4]

Why This Matters

For procurement in settings where high-rate power injection or use in hemodynamically fragile patients is anticipated, gadodiamide's substantially lower osmolality and superior acute cardiovascular tolerance profile provide a scientifically grounded selection criterion versus older ionic linear agents.

• [1] Runge VM et al. Comparison of the safety of standard and high-dose gadolinium-based contrast agents. Invest Radiol. 2002; as cited in Chehabeddine L et al. Crit Rev Toxicol. 2019; Taylor & Francis. View Source
• [2] Harpur ES, Worah D, Hals PA, Holtz E, Furuhama K, Nomura H. Preclinical safety assessment and pharmacokinetics of gadodiamide injection. Invest Radiol. 1993;28(Suppl 1):S28-S43. View Source
• [3] Bøkenes J, Hustvedt SO, Refsum H. Comparison of cardiovascular changes after administration of gadodiamide injection and gadopentetate dimeglumine in dogs. Acad Radiol. 1997;4(3):204-209. View Source
• [4] Peters JL et al. Hemodynamic effects of gadodiamide injection and gadopentetate dimeglumine in anesthetized dogs. Acta Radiol. 1993;34(5):510-516. View Source

Brain Gadolinium Retention vs. Gadoterate Meglumine

In a controlled rat study administering 20 equivalent human clinical doses (cumulative 12 mmol Gd/kg) of either gadodiamide or gadoterate meglumine, total gadolinium concentrations in brain and bone were 10- to 30-fold higher in gadodiamide-treated animals across all age groups, with no age-related difference observed [1]. T1 hyperintensity in the deep cerebellar nuclei (DCN)—a marker of gadolinium deposition—persisted in gadodiamide-treated rats to study completion, whereas no T1 hyperintensity was observed in gadoterate-treated rats regardless of age [1]. In a large-animal (sheep) model following a single 0.1 mmol/kg injection, brain gadolinium concentration for gadodiamide reached a mean of 155 ng/g tissue (27-fold above the limit of quantification), compared to <5.7 ng/g (below LOQ) for all macrocyclic GBCAs tested (gadobutrol, gadoteridol, gadoterate meglumine) [2]. Speciation analysis further demonstrated that retained gadolinium from gadodiamide exists predominantly as insoluble Gd/Ca phosphate deposits (<1% intact chelate), whereas gadoterate is retained primarily as the intact, low-molecular-weight chelate [3].

Brain Gd Retention

Head-to-head

10–30× higher brain and bone Gd vs gadoterate (rat); 27-fold higher brain Gd in sheep after single dose

Quantitative reference for linear GBCA brain deposition research across multiple species

Rat: 20-dose model; Sheep: single 0.1 mmol/kg, 10-week follow-up; ICP-MS and LA-ICP-MS

Evidence Dimension	Long-term brain gadolinium retention after repeated or single dosing
Target Compound Data	155 ng/g brain tissue (sheep, single dose); 10-30× higher brain Gd vs. gadoterate (rat, repeated dose); 24.3 nmol/g in DCN (rat); insoluble Gd/Ca phosphates (<1% intact chelate)
Comparator Or Baseline	Gadoterate meglumine: <5.7 ng/g (below LOQ, sheep); 0.25 nmol/g DCN (rat); retained as intact chelate; no T1 hyperintensity observed
Quantified Difference	>27-fold higher brain Gd concentration (sheep); ~97-fold higher Gd in DCN (rat); 10-30× higher across brain and bone (rat)
Conditions	Sheep: single IV dose 0.1 mmol/kg, euthanasia at 10 weeks, LA-ICP-MS [2]; Rat: 20 repeated doses (12 mmol/kg cumulative), euthanasia at ~3 months, ICP-MS [1]; Rat DCN speciation: 4 months post-injection, SEC-ICP-MS, NanoSIMS [3]

Why This Matters

The 10-30 fold differential in brain gadolinium retention is among the most robust, quantitatively replicated preclinical findings differentiating linear from macrocyclic GBCAs; for any procurement decision involving repeated imaging protocols, this directly informs long-term patient safety considerations.

• [1] Fretellier N et al. Does Age Interfere With Gadolinium Toxicity and Presence in Brain and Bone Tissues? A Comparative Gadoterate Versus Gadodiamide Study in Juvenile and Adult Rats. Invest Radiol. 2019;54(2):61-71. View Source
• [2] Radbruch A et al. Gadolinium Deposition in the Brain in a Large Animal Model: Comparison of Linear and Macrocyclic Gadolinium-Based Contrast Agents. Invest Radiol. 2019;54(9):531-536. View Source
• [3] Strzeminska I, Factor C, Jimenez-Lamana J, et al. Comprehensive Speciation Analysis of Residual Gadolinium in Deep Cerebellar Nuclei in Rats Repeatedly Administered With Gadoterate Meglumine or Gadodiamide. Invest Radiol. 2022;57(5):283-292. View Source

NSF Risk Classification vs. Macrocyclic Agents

Gadodiamide is classified as an American College of Radiology (ACR) Group I agent—associated with the highest number of NSF cases among all GBCAs—with the largest reported case count, followed by gadopentetate dimeglumine and gadoversetamide [1][2]. In a rodent model directly comparing low-Ktherm gadodiamide with high-Ktherm gadoteridol, gadodiamide treatment led to greater skin fibrosis and dermal cellularity, with greater detectable gadolinium signals in spleen, skin, muscle, and liver [3]. By contrast, macrocyclic agents (gadoteridol, gadoterate meglumine) have a single reported unconfounded NSF case associated with gadoteridol use alone, and a Veterans Administration study of 141 hemodialysis patients undergoing 198 gadoteridol exposures identified zero NSF cases [1]. The American College of Radiology explicitly designates Group I agents (gadodiamide, gadopentetate dimeglumine, gadoversetamide) as contraindicated in patients with estimated GFR <30 mL/min/1.73 m² or on dialysis, whereas Group II agents (gadoterate, gadobutrol, gadoteridol) may be used with caution in this population [2].

NSF Risk Category

Class-level

ACR Group I — highest case count among GBCAs; category associated with largest post-marketing NSF association

Class-level risk classification drives procurement restrictions in renal impairment models

Post-marketing surveillance; unconfounded macrocyclic cases near zero; qualitative rank order consistent across reviews

Evidence Dimension	NSF case association and clinical risk classification
Target Compound Data	Largest number of NSF cases among all GBCAs; ACR Group I (highest risk); greater skin fibrosis and dermal cellularity vs. gadoteridol in rodent model
Comparator Or Baseline	Gadoteridol: single reported unconfounded NSF case; 0/198 exposures in hemodialysis patients; ACR Group II; Gadoterate meglumine: no unconfounded NSF cases; ACR Group II
Quantified Difference	Categorical risk classification difference (Group I vs. Group II); case count ratio cannot be precisely quantified due to market share confounding, but qualitative rank order (gadodiamide >> gadopentetate > gadoversetamide >> macrocyclics) is consistently reported across multiple independent reviews
Conditions	Post-marketing surveillance; clinical case reviews (Penfield & Reilly 2008); rodent model: uninephrectomized rats, repeated GBCA administration, skin histopathology and Gd quantification [1][3]

Why This Matters

The ACR Group I classification imposes regulatory and institutional procurement restrictions (GFR screening requirements, contraindication in advanced renal impairment) that directly affect formulary inclusion decisions and clinical workflow; selecting gadodiamide over a Group II agent requires explicit justification of risk acceptance.

• [1] Penfield JG, Reilly RF. Nephrogenic systemic fibrosis risk: is there a difference between gadolinium-based contrast agents? Semin Dial. 2008;21(2):129-134. View Source
• [2] American College of Radiology. ACR Manual on Contrast Media. Version 10.3. 2020. ACR Committee on Drugs and Contrast Media. View Source
• [3] Do C, Barnes JL, Tan C, Wagner B. Type of MRI contrast, tissue gadolinium, and fibrosis. Am J Physiol Renal Physiol. 2014;307(7):F844-F855. View Source

Gadodiamide (Omniscan) Application Scenarios

Low-Osmolality Power Injection Protocols

Gadodiamide's osmolality of 789 mOsm/kg—2.5-fold lower than gadopentetate dimeglumine (1,960 mOsm/kg)—makes it suitable for dynamic contrast-enhanced MRI protocols requiring rapid bolus administration via power injector, where high-osmolality agents risk extravasation-related tissue necrosis and inflammation [1]. In an extravasation model, low-osmolality agents (gadodiamide and gadoteridol) caused significantly less cell necrosis and inflammation than high-osmolality agents, with effects comparable to physiological saline [1]. This is directly relevant to perfusion-weighted imaging, MR angiography with high temporal resolution, and first-pass cardiac perfusion studies.

Neuroimaging Research Comparator

Gadodiamide serves as the canonical low-stability linear non-ionic reference standard in comparative GBCA research. Its extreme kinetic lability (dissociation half-life <5 seconds at pH 1.2) and documented 10-30 fold higher brain gadolinium retention versus macrocyclic agents [2] make it the definitive positive control for studies investigating gadolinium deposition mechanisms, transmetallation pathways, and chelate stability-structure relationships. In the rat brain glioma model, gadobutrol demonstrated 11.8-16.0% higher SNR and 30.5-35.4% higher CNR at 3T versus equivalently-dosed gadodiamide (P < 0.0001-0.05) [3], establishing gadodiamide as the lower-bound performance baseline against which newer agents are benchmarked in preclinical imaging efficacy studies.

Low Acute Cardiotoxicity Scenarios

In head-to-head canine studies, gadodiamide at doses up to 1.5 mmol/kg (15× the standard human dose) caused no observable cardiovascular effects, whereas equivalent high-dose gadopentetate dimeglumine produced significant hypotension and depressed left ventricular contractility (P < 0.05) [4]. Gadodiamide's LD50 of 14.8 mmol/kg (vs. 6-7 mmol/kg for gadopentetate dimeglumine) provides a >2-fold acute safety margin [1]. These properties are relevant for high-dose imaging protocols, cardiac MRI in patients with borderline hemodynamic status, and where very rapid bolus injection is required—with the critical caveat that this hemodynamic advantage must be balanced against gadodiamide's ACR Group I NSF risk classification, which restricts use to patients with normal renal function (eGFR ≥30 mL/min/1.73 m²).

Transmetallation & Assay Interference Research

Gadodiamide serves as a model compound for studying transmetallation phenomena due to its documented interference with colorimetric clinical chemistry assays. Specifically, gadodiamide produces clinically significant negative interference with serum angiotensin-converting enzyme, calcium, and zinc assays, and positive interference with magnesium and total iron binding capacity assays [5]. In contrast, the macrocyclic agent gadoteridol produced interference only with the zinc assay [5]. This differential interference profile—rooted in the chelate's susceptibility to transmetallation by endogenous metals—makes gadodiamide an essential tool for developing and validating metal-interference-resistant assay methodologies and for investigating the biochemical mechanisms of linear chelate dissociation in biological matrices.

Application

Selection Property

Validation Focus

Dynamic contrast-enhanced perfusion and angiography research

Low osmolality for bolus tolerability in animal models

Extravasation and tissue necrosis endpoints; comparison with high-osmolality ionic agents

Brain gadolinium deposition comparative studies

Linear non-ionic reference standard with highest retention signal

Quantitative brain Gd measurement (ICP-MS, LA-ICP-MS) and T1 hyperintensity persistence in rodent/sheep models

Cardiovascular safety pharmacology in large-animal models

High hemodynamic tolerance at supratherapeutic doses

Left ventricular function and systemic blood pressure monitoring; acute LD50 benchmarking

Transmetallation and assay interference research

High susceptibility to metal exchange in biological media

Colorimetric assay interference patterns (ACE, calcium, zinc, magnesium) and metal speciation analysis

• [1] Runge VM et al. Comparison of the safety of standard and high-dose gadolinium-based contrast agents. Invest Radiol. 2002; as cited in Chehabeddine L et al. Crit Rev Toxicol. 2019. Taylor & Francis. View Source
• [2] Fretellier N et al. Does Age Interfere With Gadolinium Toxicity and Presence in Brain and Bone Tissues? Invest Radiol. 2019;54(2):61-71. View Source
• [3] Morelli JN, Runge VM, Vu L, Loynachan AT, Attenberger UI. Evaluation of Gadodiamide Versus Gadobutrol for Contrast-Enhanced MR Imaging in a Rat Brain Glioma Model at 1.5 and 3 T. Invest Radiol. 2010;45(12):810-818. View Source
• [4] Bøkenes J, Hustvedt SO, Refsum H. Comparison of cardiovascular changes after administration of gadodiamide injection and gadopentetate dimeglumine in dogs. Acad Radiol. 1997;4(3):204-209. View Source
• [5] Proctor KAS, Rao LV, Roberts WL. Gadolinium magnetic resonance contrast agents produce analytic interference in multiple serum assays. Am J Clin Pathol. 2004;121(2):282-292. View Source